Mifobate

• CAS No.: 76541-72-5
• Product Name: Mifobate
• Molecular Formula: C11H17ClO7P2
• Molecular Weight: 358.65 g/mol
• IUPAC Name: [(4-chlorophenyl)-dimethoxyphosphorylmethyl] dimethyl phosphate
• Standard InChI: InChI=1S/C11H17ClO7P2/c1-15-20(13,16-2)11(19-21(14,17-3)18-4)9-5-7-10(12)8-6-9/h5-8,11H,1-4H3
• Standard InChIKey: VQHUQHAPWMNBLP-UHFFFAOYSA-N
• SMILES: COP(=O)(C(C1=CC=C(C=C1)Cl)OP(=O)(OC)OC)OC
• Canonical SMILES: COP(=O)(C(C1=CC=C(C=C1)Cl)OP(=O)(OC)OC)OC
• Appearance: Solid powder
• Description: Phosphoric acid [(4-chlorophenyl)-dimethoxyphosphorylmethyl] dimethyl ester is a trialkyl phosphate.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (4-chlorophenyl)(dimethoxyphosphinyl)methylphosphoric acid dimethyl ester; Clenicor; dimethyl alpha-(dimethoxyphosphinyl)-4-chlorobenzyl phosphate; mifobate; SR 202; SR-202
• Reference: 1: Doggrell S. Do peroxisome proliferation receptor-gamma antagonists have clinical potential as combined antiobesity and antidiabetic drugs? Expert Opin Investig Drugs. 2003 Apr;12(4):713-6. Review. PubMed PMID: 12665425.; 2: Nguyen LM, Niesor E, Bentzen CL. gem-Diphosphonate and gem-phosphonate-phosphate compounds with specific high density lipoprotein inducing activity. J Med Chem. 1987 Aug;30(8):1426-33. PubMed PMID: 3612689.; 3: Liniger C, Pometta D, Burger AG. Interference of dimethyl alpha-(dimethoxyphosphinyl) p-chlorobenzyl phosphate (SR-202) in thyroid hormone metabolism: evidence of inhibition of monodeiodination. J Endocrinol. 1987 Jan;112(1):171-5. PubMed PMID: 3102663.; 4: Rieusset J, Touri F, Michalik L, Escher P, Desvergne B, Niesor E, Wahli W. A new selective peroxisome proliferator-activated receptor gamma antagonist with antiobesity and antidiabetic activity. Mol Endocrinol. 2002 Nov;16(11):2628-44. Erratum in: Mol Endocrinol 2002 Dec;16(12):2745. PubMed PMID: 12403851.; 5: Hodis J, Vaclavíková R, Farghali H. Beta-3 agonist-induced lipolysis and nitric oxide production: relationship to PPARgamma agonist/antagonist and AMP kinase modulation. Gen Physiol Biophys. 2011 Mar;30(1):90-9. doi: 10.4149/gpb_2011_01_90. PubMed PMID: 21460417.; 6: Winn RA, Van Scoyk M, Hammond M, Rodriguez K, Crossno JT Jr, Heasley LE, Nemenoff RA. Antitumorigenic effect of Wnt 7a and Fzd 9 in non-small cell lung cancer cells is mediated through ERK-5-dependent activation of peroxisome proliferator-activated receptor gamma. J Biol Chem. 2006 Sep 15;281(37):26943-50. Epub 2006 Jul 11. PubMed PMID: 16835228.; 7: Soller M, Tautenhahn A, Brüne B, Zacharowski K, John S, Link H, von Knethen A. Peroxisome proliferator-activated receptor gamma contributes to T lymphocyte apoptosis during sepsis. J Leukoc Biol. 2006 Jan;79(1):235-43. PubMed PMID: 16380602.; 8: Matsuwaki Y, Ueki S, Adachi T, Oyamada H, Kamada Y, Yamaguchi K, Kanda A, Hamada K, Kayaba H, Chihara J. The synthetic PPARgamma agonist troglitazone inhibits IL-5-induced CD69 upregulation and eosinophil-derived neurotoxin release from eosinophils. Pharmacology. 2005 Jul;74(4):169-73. Epub 2005 Apr 7. PubMed PMID: 15818060.
• PubChem Compound: 60910
• Last Modified: Nov 11 2021